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Compound of Interest

Compound Name: Lignoceryl lignocerate

CAS No.: 1001-43-0

Cat. No.: B12708389

Get Quote

An In-depth Technical Guide to Lignoceryl
Lignocerate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Lignoceryl lignocerate, a wax ester of significant interest in various scientific

fields. This document details its core characteristics, provides methodologies for its analysis,

and illustrates relevant biochemical and experimental workflows.

Core Physical and Chemical Properties
Lignoceryl lignocerate (also known as tetracosyl tetracosanoate) is a saturated wax ester

formed from the esterification of lignoceric acid (a 24-carbon saturated fatty acid) and lignoceryl

alcohol (a 24-carbon saturated fatty alcohol).[1][2] Its large molecular size and long saturated

hydrocarbon chains dictate its physical properties, making it a waxy solid at room temperature.
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The properties of Lignoceryl lignocerate and its constituent molecules are summarized below

for comparative analysis.

Property
Lignoceryl
Lignocerate

Lignoceric Acid Lignoceryl Alcohol

Synonyms

1-Tetracosyl

tetracosanoate, n-

Tetracosyl n-

tetracosanoate

Tetracosanoic acid

1-Tetracosanol,

Lignocerol, Tetracosyl

alcohol

CAS Number 1001-43-0[1] 557-59-5[3] 506-51-4[4]

Molecular Formula C₄₈H₉₆O₂[1][2] C₂₄H₄₈O₂[5] C₂₄H₅₀O[6][7][8]

Molecular Weight 705.28 g/mol [1] 368.6 g/mol 354.66 g/mol [7][8]

Appearance Waxy Solid Crystalline Solid
White powder/waxy

solid[6]

Melting Point

Not explicitly found,

but wax esters of

similar chain length

melt between 70-

90°C.[9]

84-85 °C[3]
75-77 °C[4][6][7][8]

[10]

Boiling Point Not explicitly found
405.9 °C (estimated)

[3]

210 °C @ 0.4

mmHg[6]

Solubility in Water Practically insoluble
5.9 x 10⁻⁶ mg/L @

25°C (estimated)[3]

1.0 x 10⁻³ g/L @ 23°C

(practically insoluble)

[4][7][8]

Solubility in Organic

Solvents

Soluble in nonpolar

organic solvents

Soluble in chloroform

and

tetrahydrofuran[11]

Soluble in hexane,

chloroform, ethanol,

and acetone[12]

Purity
>99% (commercially

available)[1]

≥99% (commercially

available)[3]

≥99% (commercially

available)

Storage Temperature Room Temperature[1] -20°C[11] 2-8°C

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b12708389/docs?utm_src=pdf-body#physical-and-chemical-properties-of-lignoceryl-lignocerate
https://www.larodan.com/product/lignoceryl-lignocerate/
https://www.thegoodscentscompany.com/data/rw1287001.html
https://foodb.ca/compounds/FDB005216
https://www.larodan.com/product/lignoceryl-lignocerate/
https://pubchem.ncbi.nlm.nih.gov/compound/Tetracosyl-tetracosanoate
https://en.wikipedia.org/wiki/Lignoceric_acid
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tetracosanol
https://en.wikipedia.org/wiki/1-Tetracosanol
https://wikipedia.nucleos.com/viewer/wikipedia_en_all_maxi_2024-01/A/1-Tetracosanol
https://www.larodan.com/product/lignoceryl-lignocerate/
https://en.wikipedia.org/wiki/1-Tetracosanol
https://wikipedia.nucleos.com/viewer/wikipedia_en_all_maxi_2024-01/A/1-Tetracosanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tetracosanol
https://www.researchgate.net/publication/8260502_Chemical_and_physical_analyses_of_wax_ester_properties
https://www.thegoodscentscompany.com/data/rw1287001.html
https://foodb.ca/compounds/FDB005216
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tetracosanol
https://en.wikipedia.org/wiki/1-Tetracosanol
https://wikipedia.nucleos.com/viewer/wikipedia_en_all_maxi_2024-01/A/1-Tetracosanol
https://www.chembk.com/en/chem/Lignoceric%20alcohol
https://www.thegoodscentscompany.com/data/rw1287001.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tetracosanol
https://www.thegoodscentscompany.com/data/rw1287001.html
https://foodb.ca/compounds/FDB005216
https://en.wikipedia.org/wiki/1-Tetracosanol
https://wikipedia.nucleos.com/viewer/wikipedia_en_all_maxi_2024-01/A/1-Tetracosanol
https://cdn.caymanchem.com/cdn/insert/26706.pdf
https://www.solubilityofthings.com/tetracosan-1-ol
https://www.larodan.com/product/lignoceryl-lignocerate/
https://www.thegoodscentscompany.com/data/rw1287001.html
https://www.larodan.com/product/lignoceryl-lignocerate/
https://cdn.caymanchem.com/cdn/insert/26706.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12708389?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis and Biological Context
Chemical Synthesis
Lignoceryl lignocerate is formed through the esterification of lignoceric acid and lignoceryl

alcohol. This reaction involves the removal of a water molecule to form an ester linkage.
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Reactants

Products

Lignoceric Acid
(C23H47COOH)

Lignoceryl Lignocerate
(C23H47COOC24H49)

+

Lignoceryl Alcohol
(C24H49OH)

     Esterification

Water
(H2O)

+
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Peroxisome

Lignoceric Acid
(VLCFA, C24:0)

Lignoceroyl-CoA

Acyl-CoA Synthetase

trans-2-Enoyl-CoA

ACOX1
(Dehydrogenation)

3-Hydroxyacyl-CoA

Hydration

3-Ketoacyl-CoA

Dehydrogenation

Acetyl-CoA

Thiolytic Cleavage Thiolase

Mitochondrial
β-Oxidation
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Analysis Options

Sample Collection

Lipid Extraction
(e.g., Hexane/Isopropanol)

Purification
(e.g., Solid Phase Extraction)

Instrumental Analysis

GC-MS HPLC-MS/ELSD

Data Processing & 
Identification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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